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Compound of Interest

Compound Name: 2,2-Dimethylmorpholine

Cat. No.: B132103

An In-Depth Technical Guide to 2,2-Dimethylmorpholine

This technical guide provides comprehensive information on 2,2-Dimethylmorpholine,
targeting researchers, scientists, and professionals in drug development. The document details
its chemical identifiers, and analytical methodologies, and presents a logical workflow for its
quality control.

Chemical Identity and Synonyms

2,2-Dimethylmorpholine is a substituted morpholine derivative. Accurate identification is
crucial for scientific research and regulatory compliance.

Identifier Value

CAS Number 147688-58-2[1][2][3]

IUPAC Name 2,2-dimethylmorpholine[2]
Molecular Formula CeH13NO[1][2]

Molecular Weight 115.17 g/mol [1][2]

Synonyms MORPHOLINE, 2,2-DIMETHYL-[2]

2,2-dimethylmorpholine, hydrochloride (CAS:
167946-94-3)[4]
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Experimental Protocols

While specific experimental protocols for the synthesis of 2,2-Dimethylmorpholine are not
readily available in the public domain, methodologies for related substituted morpholines and
general analytical procedures for morpholine compounds are well-documented. These can
serve as a foundational basis for developing specific protocols for 2,2-Dimethylmorpholine.

General Analytical Method for Morpholine and its
Derivatives
A partially evaluated method by OSHA for the analysis of morpholine in workplace air provides

a relevant analytical approach that can be adapted for 2,2-Dimethylmorpholine.[5]

Principle: This method involves the collection of air samples through tubes containing 10%
phosphoric acid-coated XAD-7. The analyte is then extracted and analyzed by gas
chromatography with a flame ionization detector (GC-FID).

Methodology:

Sample Collection: Workplace air is drawn through phosphoric acid-coated XAD-7 tubes
using a personal sampling pump.

o Sample Extraction: The adsorbent material from the collection tubes is transferred to vials.
Extraction is performed by shaking the adsorbent with 1 mL of a 20% deionized water in
methanol solution for 30 minutes.

o Sample Preparation for Analysis: 0.5 mL of the sample extract is mixed with 0.5 mL of a
solution containing 20% 1.0 N sodium hydroxide in methanol. The mixture is then centrifuged
before analysis.

e Analysis: The prepared sample is analyzed by gas chromatography using a flame ionization
detector (GC-FID).

e Quantification: The concentration of the analyte is determined by comparing the peak area
from the sample to a calibration curve generated from analytical standards of known
concentrations.
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lllustrative Purification Protocol for a Related
Compound: Cis-2,6-Dimethylmorpholine

A patented method for the purification of cis-2,6-dimethylmorpholine highlights a crystallization
technique that could be adapted for the purification of 2,2-Dimethylmorpholine isomers if
required.[6]

Principle: The method relies on the selective crystallization of one isomer as a salt by reacting
the isomeric mixture with a specific carboxylic acid in a suitable solvent.

Methodology:

Reaction Setup: An impure mixture of 2,6-dimethylmorpholine is dissolved in an appropriate
solvent, such as ethyl acetate, in a reaction flask.

« Acid Addition: A carboxylic acid (e.g., acetic acid or propionic acid) is added dropwise to the
solution while stirring. The molar ratio of the target isomer to the carboxylic acid is a critical
parameter.

» Crystallization: The solution is cooled in a controlled manner to induce crystallization of the
desired isomer's salt. This typically involves a gradual temperature reduction.

« Isolation: The crystallized salt is isolated by suction filtration.
e Drying: The isolated crystals are dried to remove any residual solvent.
e Analysis: The purity of the final product is confirmed using Gas Chromatography (GC).

Workflow Visualization

The following diagram illustrates a general workflow for the quality control of a chemical
substance like 2,2-Dimethylmorpholine, from sample reception to final analysis and reporting.
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Caption: A generalized workflow for the quality control analysis of a chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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